4-(3,4-Difluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

• IUPAC Name: 4-(3,4-difluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid
• InChI: InChI=1S/C13H11F2N3O2/c14-7-2-1-6(3-8(7)15)11-12-9(16-5-17-12)4-10(18-11)13(19)20/h1-3,5,10-11,18H,4H2,(H,16,17)(H,19,20)
• InChI Key: YVEUDQPFQNWVPS-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(C2=C1NC=N2)C3=CC(=C(C=C3)F)F)C(=O)O
• Molecular Formula: C13H11F2N3O2
• Molecular Weight: 279.24 g/mol

Description

4-(3,4-Difluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, also known as DFIP, is a heterocyclic compound with a tricyclic structure. It is a highly versatile compound that has been widely studied for its potential applications in the field of medicine and biochemistry. DFIP has been used in various medicinal and scientific studies due to its unique properties, such as its high solubility in water and its low toxicity. DFIP is an important tool for researchers as it has been used as a model compound for studying the mechanism of action of a variety of drugs and other compounds.

Mechanism of Action

Target of Action

It is known that similar compounds have been used as building blocks in the synthesis of several organic compounds .

Mode of Action

It is known that similar compounds have been used in suzuki-miyaura cross-coupling reactions . These reactions involve the coupling of an organoboron compound with a halide or pseudo-halide using a palladium catalyst .

Biochemical Pathways

It is known that similar compounds have been used in the synthesis of substituted 6-phenylpurine bases and nucleosides . These compounds have shown significant cytostatic activity in CCRF-CEM, HeLa, and L1210 cell lines , suggesting that they may affect pathways related to cell proliferation.

Result of Action

Similar compounds have shown significant cytostatic activity in various cell lines , suggesting that they may inhibit cell proliferation.

Action Environment

It is known that factors such as ph, temperature, and the presence of other compounds can influence the course of reactions involving similar compounds .

Advantages and Limitations for Lab Experiments

4-(3,4-Difluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has a number of advantages and limitations for laboratory experiments. One of the major advantages of this compound is its high solubility in water, which allows it to be used in a variety of laboratory experiments. In addition, this compound is relatively non-toxic, which makes it a safe compound for use in laboratory experiments. However, this compound is a relatively expensive compound, which can limit its use in some laboratory experiments. In addition, this compound is a relatively unstable compound, which can limit its use in some laboratory experiments.

Future Directions

The potential applications of 4-(3,4-Difluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid are vast, and there are numerous future directions that can be explored. One potential future direction is the development of new and improved synthesis methods for this compound. In addition, further research into the mechanism of action of this compound could lead to the development of new and improved drugs and other compounds. Further research into the biochemical and physiological effects of this compound could lead to the development of new and improved treatments for a variety of diseases and conditions. Finally, further research into the structure and function of this compound could lead to the development of new and improved laboratory experiments.

Synthesis Methods

4-(3,4-Difluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid can be synthesized in a variety of ways, including the use of a Grignard reaction, a Wittig reaction, a Claisen rearrangement, and a Michael reaction. The Grignard reaction is the most commonly used method for the synthesis of this compound, as it involves the reaction of an aryl halide with a Grignard reagent to form the desired product. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt to form the desired product. The Claisen rearrangement involves the reaction of an allyl ether with an acid to form the desired product. The Michael reaction involves the reaction of an enolate with an electrophile to form the desired product.

Scientific Research Applications

4-(3,4-Difluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has been used in a variety of scientific research applications, such as the study of drug metabolism, drug-receptor interactions, and enzyme-catalyzed reactions. In addition, this compound has been used in the study of the structure and function of proteins, as well as in the study of the mechanism of action of a variety of drugs and other compounds. This compound has also been used in the study of the pharmacological effects of various drugs, as well as in the study of the mechanism of action of a variety of drugs and other compounds.